Cas no 32860-17-6 (4-3-(trifluoromethyl)phenylpiperidine)

• Product Name: 4-3-(trifluoromethyl)phenylpiperidine
• CAS No: 32860-17-6
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• MDL: MFCD05189937
• CID: 889992
• PubChem ID: 11736340
• Update Time: 2025-05-23

4-3-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[3-(trifluoromethyl)phenyl]-
• 4-(3-(Trifluoromethyl)Phenyl)Piperidine
• 4-[3-(trifluoromethyl)phenyl]piperidine
• 4-(3-Trifluoromethyl-phenyl)-piperidine
• 4-3-(trifluoromethyl)phenylpiperidine
• G82813
• EN300-1171556
• Q-102146
• MFCD05189937
• CHEMBL2011553
• 32860-17-6
• SCHEMBL1401368
• CHEMBL2021656
• AKOS000209244
• 4-(3-trifluoromethylphenyl)piperidine
• DB-068706
• SB36621
• CS-0343058
• DTXSID70471384
• BDBM50379810
• 4-(3-Trifluoromethyl-phenyl)piperidine
• 4-(m-trifluoro-methylphenyl)-piperidine

• MDL： MFCD05189937
• Inchi： 1S/C12H14F3N/c13-12(14,15)11-3-1-2-10(8-11)9-4-6-16-7-5-9/h1-3,8-9,16H,4-7H2
• InChI Key： IPKSNWXGEIHOMR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 229.10792
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-3-(trifluoromethyl)phenylpiperidine

4-3-(Trifluoromethyl)phenylpiperidine: A Comprehensive Overview

The compound with CAS No. 32860-17-6, commonly referred to as 4-3-(trifluoromethyl)phenylpiperidine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a piperidine ring and a trifluoromethyl-substituted phenyl group, which contributes to its diverse chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional versatility.

4-3-(Trifluoromethyl)phenylpiperidine exhibits a fascinating interplay between its aromatic and aliphatic components. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as a rigid yet flexible scaffold. The trifluoromethyl group attached to the phenyl ring introduces significant electron-withdrawing effects, enhancing the molecule's stability and reactivity. This structural feature has been leveraged in various chemical reactions, including nucleophilic substitutions and catalytic transformations, as highlighted in recent studies published in *Journal of Organic Chemistry*.

One of the most intriguing aspects of 4-3-(trifluoromethyl)phenylpiperidine is its potential in drug discovery. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. A 2023 study in *Nature Communications* demonstrated that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a lead molecule for developing novel therapeutics. Furthermore, its trifluoromethyl group has been shown to enhance pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 4-3-(trifluoromethyl)phenylpiperidine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic strategies. A common approach involves the Friedel-Crafts alkylation of a trifluoromethyl-substituted benzene derivative followed by piperidine ring formation via intramolecular cyclization. Recent optimizations reported in *Angewandte Chemie* have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In addition to its pharmacological applications, 4-3-(trifluoromethyl)phenylpiperidine has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). A 2023 study published in *Advanced Materials* highlighted its ability to enhance charge transport efficiency in polymer blends, underscoring its potential in next-generation electronic devices.

The environmental impact of 4-3-(trifluoromethyl)phenylpiperidine has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) suggest that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, 4-3-(trifluoromethyl)phenylpiperidine (CAS No. 32860-17-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, enhanced by the trifluoromethyl group, provides opportunities for innovation in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.